Methyl 5-[(dimethylamino)carbonyl]-2-isothiocyanato-4-methylthiophene-3-carboxylate
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Overview
Description
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Recent advancements in amyloid imaging ligands, including compounds with dimethylamino groups, have significantly contributed to the understanding of Alzheimer's disease. These compounds, utilized in PET imaging, have revealed differences in amyloid accumulation between patients with mild cognitive impairment and healthy controls. Such imaging techniques have opened new avenues for early detection and evaluation of therapies aimed at reducing amyloid accumulation in the brain, highlighting a critical application in the diagnosis and treatment of Alzheimer's disease (Nordberg, 2007).
Arsenic Detoxification
Research into the enzymology of arsenic metabolism has shown that certain dimethylated arsenic species play a crucial role in the detoxification of trivalent arsenic species. This work suggests potential applications in the development of treatments or interventions for individuals chronically exposed to arsenic, by targeting or mimicking these natural detoxification pathways (Aposhian et al., 2004).
Environmental Epigenetics
Studies have identified that environmental exposure can lead to alterations in DNA methylation patterns, including changes in levels of 5-hydroxymethylcytosine (5hmC). These alterations are linked to various pathologies, suggesting the importance of monitoring and potentially modulating epigenetic markers in response to environmental factors. This area of research highlights the role of chemical compounds in understanding and potentially treating diseases related to environmental exposure and epigenetic changes (Efimova et al., 2020).
Protein Immobilization on Carbon Nanotubes
The functionalization of carbon nanotubes with proteins, using cross-linkers such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), is a significant area of research with implications for biosensing and biological applications. However, this field faces challenges in distinguishing between covalent attachment and adsorption of proteins, pointing to the need for careful evaluation and optimization of methods for protein immobilization (Gao & Kyratzis, 2008).
Safety and Hazards
Properties
IUPAC Name |
methyl 5-(dimethylcarbamoyl)-2-isothiocyanato-4-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S2/c1-6-7(11(15)16-4)9(12-5-17)18-8(6)10(14)13(2)3/h1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVLGNWQCYOOLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)N=C=S)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.